![molecular formula C20H19N3O2S B5672897 N-(1-benzothien-5-ylmethyl)-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide](/img/structure/B5672897.png)
N-(1-benzothien-5-ylmethyl)-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related N-(pyridin-2-ylmethyl)benzamide derivatives and their structural analogs has been widely explored in the scientific community. For instance, the discovery and evaluation of similar compounds reveal intricate synthesis processes involving the identification of potent and selective inhibitors through complex organic reactions (Borzilleri et al., 2006). These syntheses often employ multi-component reactions, showcasing the compound's chemical versatility and the potential for generating a wide range of analogs with significant biological activities.
Molecular Structure Analysis
Molecular structure analysis, particularly through crystallography and computational studies, plays a crucial role in understanding the physical and chemical behavior of compounds. For example, the crystal structure and Hirshfeld surface analysis of a related N-(pyridin-2-ylmethyl)benzamide derivative provide insights into its molecular geometry, intermolecular interactions, and stability (Artheswari et al., 2019). Such analyses are fundamental for predicting the reactivity and interaction capabilities of the compound with other molecules.
Chemical Reactions and Properties
The chemical reactivity and properties of "N-(1-benzothien-5-ylmethyl)-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide" and its analogs are pivotal for their potential applications. Studies on similar compounds have highlighted their reactivity under various conditions, demonstrating their ability to undergo diverse chemical transformations. For instance, reactions involving N-(pyridin-2-yl) derivatives have led to the discovery of selective inhibitors with specific target interactions, highlighting the compound's versatility and applicability in various chemical contexts (Zimmer et al., 2011).
properties
IUPAC Name |
N-(1-benzothiophen-5-ylmethyl)-5-oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2S/c24-19-10-16(12-23(19)13-17-3-1-2-7-21-17)20(25)22-11-14-4-5-18-15(9-14)6-8-26-18/h1-9,16H,10-13H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSOATHDRUCELY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CC=N2)C(=O)NCC3=CC4=C(C=C3)SC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-benzothien-5-ylmethyl)-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.